Cas no 1806048-97-4 (2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-sulfonamide)

• Product Name: 2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-sulfonamide
• CAS No: 1806048-97-4
• MF: C₇H₇ClF₂N₂O₂S
• MW: 256.657486200333
• CID: 4868656
• Update Time: 2025-06-11

2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-sulfonamide

• Inchi： 1S/C7H7ClF2N2O2S/c1-3-5(15(11,13)14)2-4(7(9)10)12-6(3)8/h2,7H,1H3,(H2,11,13,14)
• InChI Key： NIFWOTLCPANPBF-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(=CC(C(F)F)=N1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 1.4
• Topological Polar Surface Area: 81.4

Additional information on 2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-sulfonamide

Introduction to 2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-sulfonamide (CAS No. 1806048-97-4)

2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-sulfonamide, identified by its CAS number 1806048-97-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfonamide class, a structural motif known for its broad spectrum of biological activities. The presence of multiple functional groups, including a chloro substituent, a difluoromethyl group, and a methyl group, along with the sulfonamide moiety, contributes to its unique chemical properties and potential applications.

The sulfonamide group is particularly noteworthy due to its role as a key pharmacophore in many drugs. Sulfonamides are renowned for their antimicrobial properties and have been widely used in the treatment of bacterial infections. The introduction of electron-withdrawing groups such as the chloro and difluoromethyl substituents enhances the metabolic stability and binding affinity of the compound, making it a promising candidate for further development.

The difluoromethyl group is especially significant in medicinal chemistry as it can improve the pharmacokinetic properties of a drug by increasing lipophilicity and reducing metabolic degradation. This feature has been exploited in various drug molecules to enhance their bioavailability and efficacy. In the context of 2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-sulfonamide, the combination of these substituents suggests potential applications in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-sulfonamide with greater accuracy. These tools have been instrumental in identifying novel drug candidates by analyzing their interaction with biological targets. The compound's structure suggests that it may interact with enzymes or receptors involved in various disease pathways, making it a valuable scaffold for drug discovery.

In particular, the chloro substituent can participate in hydrogen bonding interactions, which are crucial for binding affinity. Additionally, the methyl group can influence the conformational flexibility of the molecule, affecting its solubility and bioavailability. These factors collectively contribute to the compound's potential as a lead molecule in medicinal chemistry.

Current research in the field of sulfonamides has expanded beyond traditional antimicrobial applications to include anti-inflammatory, anticancer, and antiviral therapies. The structural features of 2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-sulfonamide align well with these emerging areas of interest. For instance, sulfonamides have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The presence of multiple substituents may enhance its ability to interact with these targets, making it a candidate for further investigation.

The agrochemical industry has also benefited from sulfonamide derivatives due to their herbicidal and insecticidal properties. The unique combination of functional groups in 2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-sulfonamide may confer similar advantages, potentially leading to new formulations for crop protection.

One of the most exciting aspects of this compound is its versatility as a building block for more complex molecules. Medicinal chemists often use simpler scaffolds like this one to develop libraries of derivatives with tailored properties. By modifying individual substituents or introducing new functional groups, researchers can explore a wide range of biological activities.

The synthesis of 2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality starting materials for further studies.

In conclusion, 2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-sulfonamide (CAS No. 1806048-97-4) represents a promising compound with diverse potential applications in pharmaceuticals and agrochemicals. Its unique structural features make it an attractive scaffold for drug discovery, while recent advances in chemical biology continue to uncover new opportunities for its use. As research progresses, this compound is likely to play an increasingly important role in developing innovative solutions for health and agricultural challenges.